Cas no 129844-69-5 (6-methyl-7-Quinolinamine)

• Product Name: 6-methyl-7-Quinolinamine
• CAS No: 129844-69-5
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• MDL: MFCD18377726
• CID: 102870
• PubChem ID: 14693764
• Update Time: 2025-04-18

6-methyl-7-Quinolinamine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-7-Quinolinamine
• 6-methylquinolin-7-amine
• 7-Quinolinamine,6-methyl-
• 7-Quinolinamine,6-methyl-(9CI)
• 7-amino-6-methoxy-8-piperidinoquinoline
• 7-amino-6-methylquinoline
• 7-Quinolinamine, 6-methoxy-8-(1-piperidinyl)-
• ACMC-20lbzf
• AGN-PC-00LHW3
• CTK3A8817
• SCHEMBL3063225
• 129844-69-5
• AKOS027396721
• SB67572
• C72193
• 7-Quinolinamine, 6-methyl-
• AS-58690
• DB-156418

• MDL： MFCD18377726
• Inchi： 1S/C10H10N2/c1-7-5-8-3-2-4-12-10(8)6-9(7)11/h2-6H,11H2,1H3
• InChI Key： WQTUGIWAYGTPCB-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=C(C)C(=CC=12)N

Computed Properties

• Exact Mass: 158.0845
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives